(1R,9R,10R,11R)-4-methoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-triene-3,11-diol

• CAS No.: 63701-83-7
• Molecular Formula: C18H25NO3
• Molecular Weight: 303.4 g/mol
• IUPAC Name: (1R,9R,10R,11R)-4-methoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-triene-3,11-diol
• InChI: InChI=1S/C18H25NO3/c1-19-9-8-18-7-3-4-13(20)16(18)12(19)10-11-5-6-14(22-2)17(21)15(11)18/h5-6,12-13,16,20-21H,3-4,7-10H2,1-2H3/t12-,13-,16-,18+/m1/s1
• InChI Key: GIIFOXPATIOXSA-FAELENHSSA-N
• Isomeric SMILES: CN1CC[C@]23CCC[C@H]([C@H]2[C@H]1CC4=C3C(=C(C=C4)OC)O)O
• Canonical SMILES: CN1CCC23CCCC(C2C1CC4=C3C(=C(C=C4)OC)O)O

Description

(1R,9R,10R,11R)-4-methoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-triene-3,11-diol represents a sophisticated chemical entity designed for advanced pharmacological research, particularly in the field of opioid receptor studies. This structurally complex compound features a stereospecific tetracyclic framework with precise methoxy and hydroxyl substitutions that confer unique binding properties to neurological targets. Researchers utilize this compound primarily for investigating opioid receptor modulation, with potential applications in pain management research, addiction studies, and gastrointestinal motility disorders associated with opioid use. The compound's mechanism of action involves selective interaction with peripheral opioid receptors, potentially serving as an antagonist that inhibits opioid-induced side effects without compromising central analgesic effects. This peripheral selectivity makes it particularly valuable for studying conditions such as opioid-induced constipation while maintaining pain relief, a significant challenge in chronic pain management. The stereospecific configuration at the 1R,9R,10R,11R positions is essential for its biological activity and receptor affinity, emphasizing the importance of chiral purity in research outcomes. Our (1R,9R,10R,11R)-4-methoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-triene-3,11-diol is synthesized under strict quality control protocols and undergoes rigorous characterization through high-performance liquid chromatography (HPLC) and spectroscopic analysis to ensure batch-to-batch consistency and chemical integrity. The compound is provided as a high-purity solid suitable for dissolution in various research solvents including dimethyl sulfoxide, ethanol, and N-methylpyrrolidone. This product is labeled "For Research Use Only" and is strictly intended for laboratory research purposes. It is not approved for diagnostic or therapeutic applications in humans or animals, nor for personal use. Researchers should employ appropriate safety precautions including personal protective equipment and proper ventilation when handling this compound. Technical data sheets with detailed storage recommendations, solubility profiles, and handling procedures accompany each shipment.

Biological Activity

The compound (1R,9R,10R,11R)-4-methoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-triene-3,11-diol is a member of a class of compounds known for their potential biological activities, particularly in the context of cancer treatment. This article delves into the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

The primary biological activity associated with this compound relates to its ability to inhibit the myeloid cell leukemia 1 (Mcl-1) protein. Mcl-1 is an anti-apoptotic member of the Bcl-2 family, which is often overexpressed in various cancers, allowing malignant cells to evade programmed cell death (apoptosis) despite genetic damage . By inhibiting Mcl-1, the compound may promote apoptosis in cancer cells, making it a candidate for further development in cancer therapies.

Therapeutic Applications

• Cancer Treatment : The inhibition of Mcl-1 has been linked to enhanced apoptosis in cancer cells. This compound shows promise in treating cancers characterized by Mcl-1 overexpression.
• Pain Management : Some derivatives of similar compounds have been explored for their analgesic properties, indicating potential applications in pain management .

Case Studies and Experimental Results

Recent studies have explored various derivatives and analogs of compounds similar to (1R,9R,10R,11R)-4-methoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-triene-3,11-diol:

• Study on Mcl-1 Inhibition : A patent indicated that compounds inhibiting Mcl-1 could be effective against cancers resistant to conventional therapies due to their ability to promote apoptosis .
• Biochemical Analysis : In vitro studies demonstrated that compounds targeting Mcl-1 significantly reduced cell viability in cancer cell lines known for high Mcl-1 expression levels.

Data Table: Biological Activity Summary

Activity	Description	References
Mcl-1 Inhibition	Promotes apoptosis in cancer cells by inhibiting anti-apoptotic pathways
Pain Management	Potential analgesic effects observed in related compounds
Cancer Cell Viability	Significant reduction in viability observed in high Mcl-1 expressing cells

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares the target compound with structurally related azatetracyclic and heterocyclic analogs from the evidence:

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Key Differences	Reference
Target Compound: (1R,9R,10R,11R)-4-methoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-triene-3,11-diol	Azatetracyclo[7.5.3.01,10.02,7]	4-OCH₃, 17-CH₃, 3-OH, 11-OH	~307–350 (estimated)	Unique stereochemistry and hydroxyl/methoxy placement.
(1R,9S,10S)-17-[(3-Hydroxycyclobutyl)methyl]-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-triene-4,10-diol	Azatetracyclo[7.5.3.01,10.02,7]	17-(3-hydroxycyclobutyl)methyl, 4-OH, 10-OH	Not reported	Bulky hydroxycyclobutyl substituent at N17; lacks methoxy group.
(2R,4R,8S)-4-methoxy-14-oxa-7-azatetracyclo[6.6.1.01,11.02,7]pentadeca-9,11-dien-13-one	Oxa-azatetracyclo[6.6.1.01,11.02,7]	4-OCH₃, 14-oxa (oxygen atom), ketone at C13	247.293	Oxygen atom replaces carbon in the ring; ketone functional group.
2-Hydroxy-3-methoxy-17β-estradiol (estradiol derivative)	Gonatriene (steroid-like)	2-OH, 3-OCH₃, 17β-OH	~318 (estradiol derivative)	Steroid backbone vs. azatetracyclic system; estrogenic activity inferred.
4,16-dimethoxy-10-methyl-9-[2-(2H5)phenylethyl]-10-azatricyclo[11.4.0.02,7]heptadeca-1(17),2(7),3,5,13,15-hexaen-3-ol	Tricyclo[11.4.0.02,7]	4,16-OCH₃, 10-CH₃, deuterated phenylethyl side chain	Not reported	Tricyclic vs. tetracyclic; deuterated side chain may alter pharmacokinetics.

Key Research Findings

Structural Flexibility : The azatetracyclo[7.5.3.01,10.02,7] framework (shared by the target compound and ) allows diverse substitutions at N17, influencing solubility and receptor binding. For example, the hydroxycyclobutyl group in may enhance hydrophilicity compared to the target’s methyl group.

Functional Group Impact: Methoxy groups (e.g., at C4 in the target compound and ) are associated with increased metabolic stability but reduced polarity.

Stereochemical Specificity : The 1R,9R,10R,11R configuration of the target compound likely confers distinct spatial interactions compared to analogs like (1R,9S,10S), affecting enantioselective binding.

Contradictions and Limitations

• The estradiol derivative shares hydroxyl/methoxy motifs but diverges in core structure, complicating direct pharmacological comparisons.

Q & A

Basic Research Questions

Q. What spectroscopic and analytical methods are most reliable for confirming the structural identity of this compound?

• Methodological Answer : Use a combination of NMR spectroscopy (1H/13C) to verify stereochemistry and substituent positions, X-ray crystallography for absolute configuration confirmation (e.g., SHELXS97/SHELXL97 for refinement ), and mass spectrometry (HRMS) for molecular weight validation. Cross-reference with published spectral data for analogous azatetracyclic compounds (e.g., methoxy and hydroxyl substituent patterns in similar frameworks ).

Q. How can researchers design a synthetic route for this compound, given its complex polycyclic framework?

• Methodological Answer : Start with modular synthesis strategies for azatetracyclic cores, such as cycloaddition or ring-closing metathesis. Incorporate regioselective functionalization for methoxy and hydroxyl groups (e.g., using protecting groups like TBS for hydroxyls ). Purify intermediates via column chromatography (silica gel) and validate each step with TLC and HPLC.

Advanced Research Questions

Q. How can researchers resolve contradictions in stereochemical assignments reported for similar azatetracyclic compounds?

• Methodological Answer :

Comparative X-ray analysis : Use single-crystal diffraction data (e.g., ORTEP-3 for visualization ) to compare bond angles and torsion angles with literature values.

Dynamic NMR : Probe ring-flipping or conformational dynamics in solution to identify stereochemical rigidity.

Computational modeling : Employ density functional theory (DFT) to calculate energy-minimized conformers and compare with experimental data .

Q. What experimental strategies are recommended to study the environmental fate of this compound, given its potential persistence?

• Methodological Answer :

• Abiotic degradation : Conduct hydrolysis/photolysis studies under controlled pH and UV conditions, monitoring degradation products via LC-MS .
• Biotic transformation : Use microbial consortia from contaminated soils to assess biodegradation pathways. Track metabolites with high-resolution mass spectrometry (HRMS) .
• Partitioning studies : Measure logP values to predict bioaccumulation potential in aquatic systems .

Q. How can researchers address discrepancies in bioactivity data between in vitro and in vivo studies for this compound?

• Methodological Answer :

Metabolic profiling : Use liver microsomes or hepatocyte assays to identify active/inactive metabolites.

Pharmacokinetic modeling : Incorporate bioavailability parameters (e.g., plasma protein binding, half-life) to reconcile potency differences.

Target validation : Apply CRISPR-Cas9 knockout models to confirm mechanistic pathways .

Q. What computational approaches are suitable for predicting the compound’s interactions with biological targets?

• Methodological Answer :

• Molecular docking : Use AutoDock Vina or Schrödinger Suite to model binding poses with receptors (e.g., GPCRs or enzymes).
• MD simulations : Run nanosecond-scale simulations in explicit solvent to assess binding stability.
• QSAR modeling : Corlate structural features (e.g., methoxy group position) with activity data from analogs .

Data Contradiction Analysis

Q. How should researchers interpret conflicting data on the compound’s thermal stability in different solvents?

• Methodological Answer :

• DSC/TGA analysis : Measure decomposition temperatures in polar (DMSO) vs. nonpolar (toluene) solvents.
• Solvent effects : Evaluate hydrogen-bonding interactions using FT-IR to identify stabilizing/destabilizing forces .
• Replicate conditions : Ensure consistent heating rates and purge gases (e.g., nitrogen vs. air) .

Experimental Design Tables

Study Type	Key Parameters	Instrumentation
Stereochemical Analysis	X-ray wavelength: 0.71073 Å, T = 293 K	Bruker APEX2 CCD diffractometer
Environmental Degradation	pH 7.4 buffer, 25°C, 254 nm UV light	Agilent 1290 LC-QTOF
Metabolic Profiling	Liver microsomes, NADPH cofactor, 37°C	Thermo Q Exactive HF-X HRMS